Cas no 106868-94-4 (1,3-Butanedione, 1,1'-(2,4,6-trimethyl-1,3-phenylene)bis-)

1,3-Butanedione, 1,1'-(2,4,6-trimethyl-1,3-phenylene)bis- structure
106868-94-4 structure
Product Name:1,3-Butanedione, 1,1'-(2,4,6-trimethyl-1,3-phenylene)bis-
CAS No:106868-94-4
MF:C17H20O4
MW:288.338305473328
CID:1181423
Update Time:2024-08-03

1,3-Butanedione, 1,1'-(2,4,6-trimethyl-1,3-phenylene)bis- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Butanedione, 1,1'-(2,4,6-trimethyl-1,3-phenylene)bis-
    • 1,3-Butanedione, 1,1'-(2,4,6-trimethyl-1,3-phenylene)bis- (9CI)
    • Inchi: 1S/C17H20O4/c1-9-6-10(2)17(15(21)8-12(4)19)13(5)16(9)14(20)7-11(3)18/h6H,7-8H2,1-5H3
    • InChI Key: DRBSJZZAAHNFOO-UHFFFAOYSA-N
    • SMILES: C1(C(=O)CC(=O)C)=C(C)C=C(C)C(C(=O)CC(=O)C)=C1C

Computed Properties

  • Exact Mass: 288.1362

Experimental Properties

  • Density: 1.102±0.06 g/cm3(Predicted)
  • Boiling Point: 460.7±45.0 °C(Predicted)
  • PSA: 68.28
  • pka: 8.38±0.46(Predicted)
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